Cas no 1236409-69-0 (1-(4-nitrophenyl)cyclobutane-1-carbonitrile)

1-(4-Nitrophenyl)cyclobutane-1-carbonitrile is a nitrophenyl-substituted cyclobutane derivative featuring a carbonitrile functional group. This compound is of interest in synthetic organic chemistry due to its rigid cyclobutane ring and electron-withdrawing nitro and nitrile groups, which make it a versatile intermediate for further functionalization. Its structural features enable applications in the synthesis of pharmacologically active molecules or materials with tailored electronic properties. The nitrile group offers reactivity for nucleophilic additions or cyclizations, while the nitro group can participate in reduction or substitution reactions. The compound's well-defined stereochemistry and stability under standard conditions make it suitable for controlled synthetic transformations.
1-(4-nitrophenyl)cyclobutane-1-carbonitrile structure
1236409-69-0 structure
Product name:1-(4-nitrophenyl)cyclobutane-1-carbonitrile
CAS No:1236409-69-0
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD11036725
CID:1067757
PubChem ID:21906961

1-(4-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)cyclobutanecarbonitrile
    • 1-(4-nitrophenyl)cyclobutane-1-carbonitrile
    • 1-(4-Nitro-phenyl)-cyclobutanecarbonitrile
    • DB-201070
    • CS-0443192
    • EN300-1836104
    • 1236409-69-0
    • AKOS022179955
    • AS-64621
    • JHOHTGSVQASAEI-UHFFFAOYSA-N
    • SCHEMBL3047350
    • MFCD11036725
    • 1-(4-nitrophenyl)-cyclobutanecarbonitrile
    • MDL： MFCD11036725
    • Inchi： InChI=1S/C11H10N2O2/c12-8-11(6-1-7-11)9-2-4-10(5-3-9)13(14)15/h2-5H,1,6-7H2
    • InChI Key： JHOHTGSVQASAEI-UHFFFAOYSA-N
    • SMILES： C1CC(C1)(C#N)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.6Ų

1-(4-nitrophenyl)cyclobutane-1-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N875527-250mg
1-(4-Nitrophenyl)cyclobutanecarbonitrile
 1236409-69-0 97%
250mg
 ￥246.60 2022-09-01
Chemenu
CM369053-1g
1-(4-Nitrophenyl)cyclobutanecarbonitrile
 1236409-69-0 95%+
1g
 $129 2023-01-19
Alichem
A019125233-5g
1-(4-Nitrophenyl)cyclobutanecarbonitrile
 1236409-69-0 95%
5g
 $1655.22 2023-09-03
eNovation Chemicals LLC
K15528-5g
1-(4-nitrophenyl)cyclobutanecarbonitrile
 1236409-69-0 95%
5g
 $754 2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N24960-5g
1-(4-Nitrophenyl)cyclobutanecarbonitrile
 1236409-69-0 95%
5g
 ¥2198.0 2024-07-19
Enamine
EN300-1836104-10.0g
1-(4-nitrophenyl)cyclobutane-1-carbonitrile
 1236409-69-0
10g
 $4114.0 2023-06-02
Enamine
EN300-1836104-5.0g
1-(4-nitrophenyl)cyclobutane-1-carbonitrile
 1236409-69-0
5g
 $2774.0 2023-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01007-10g
1-(4-nitrophenyl)cyclobutanecarbonitrile
 1236409-69-0 95%
10g
 $422 2023-09-07
Enamine
EN300-1836104-5g
1-(4-nitrophenyl)cyclobutane-1-carbonitrile
 1236409-69-0
5g
 $410.0 2023-09-19
1PlusChem
1P00A1XW-250mg
1-(4-NITROPHENYL)CYCLOBUTANECARBONITRILE
 1236409-69-0 97%
250mg
 $59.00 2023-12-25

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Amadis Chemical Company Limited
(CAS:1236409-69-0)1-(4-nitrophenyl)cyclobutane-1-carbonitrile
A1166215
Purity:99%
Quantity:5g
Price ($):338.0